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Compound of Interest

Compound Name: Radium-228

Cat. No.: B1237267

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health physics considerations associated
with exposure to Radium-228 (228Ra). It is designed to be a technical resource, offering
detailed data, experimental protocols, and insights into the biological effects of this
radionuclide.

Introduction to Radium-228

Radium-228 is a naturally occurring radioactive isotope of radium with a half-life of 5.75 years.
[1] It is a member of the thorium-232 decay series and decays via beta emission to actinium-
228.[2] As a bone-seeking radionuclide, 226Ra poses a significant internal radiation hazard due
to its chemical similarity to calcium, leading to its incorporation into the bone matrix.[3][4] This
prolonged retention in skeletal tissues results in chronic irradiation of surrounding cells,
increasing the risk of adverse health effects, most notably bone sarcomas.[5]

Decay Properties and Dosimetry

Radium-228 decays through a series of short-lived progeny, ultimately leading to stable lead-
208. The decay chain includes both beta and alpha emitters, contributing to the overall
radiation dose.

Decay Chain

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1237267?utm_src=pdf-interest
https://www.benchchem.com/product/b1237267?utm_src=pdf-body
https://www.benchchem.com/product/b1237267?utm_src=pdf-body
https://www.benchchem.com/product/b1237267?utm_src=pdf-body
https://researchportal.ukhsa.gov.uk/en/publications/decorporation-of-thorium-228-from-the-rat-by-343-lihopo-and-dtpa-/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12541612/
https://www.researchgate.net/publication/270398973_Validation_of_226Ra_and_228Ra_Measurements_in_Water_Samples_Using_Gamma_Spectrometric_Analysis
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Radium/
https://www.bmuv.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/Messanleitungen_2022/gamma_spekt_natrad_v2018-06_en_bf.pdf
https://www.benchchem.com/product/b1237267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

The decay of Radium-228 is a complex process involving multiple radionuclides. A simplified

representation of the decay chain is provided below.
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Simplified decay chain of Radium-228.
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The internal radiation dose from 222Ra is calculated using biokinetic models and dose

coefficients established by organizations such as the International Commission on Radiological

Protection (ICRP). These coefficients relate the intake of a radionuclide to the resulting

committed effective dose.

Parameter Value Reference
Half-life 5.75 years [1]

Decay Mode Beta () [1]

Primary Beta Energy (Max) 0.046 MeV

Ingestion Dose Coefficient
(Adult)

6.9 x 1077 Sv/Bq

Inhalation Dose Coefficient
(Adult, Type M)

9.5 x 107 Sv/Bq

Inhalation Dose Coefficient
(Adult, Type S)

2.0 x 107% Sv/Bq
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Note: Dose coefficients can vary based on factors such as age and chemical form of the
radionuclide.

Biological Effects and Carcinogenesis

The primary health concern associated with chronic internal exposure to 222Ra is the induction
of bone sarcomas.[5] The continuous irradiation of the bone and surrounding tissues from the
decay of 28Ra and its progeny can lead to DNA damage and cellular transformation.

Molecular Mechanisms of Carcinogenesis

The carcinogenic effects of Radium-228 are rooted in the damage it inflicts on cellular DNA
through the emission of beta and gamma radiation. This leads to a cascade of cellular
responses, including DNA damage repair activation, cell cycle arrest, and potentially apoptosis.
Chronic damage and genomic instability can ultimately result in malignant transformation.
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Molecular mechanisms of Radium-228 induced bone carcinogenesis.
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Dose-Response Relationship for Bone Sarcoma

Studies of radium dial painters and other exposed populations have provided quantitative data
on the dose-response relationship for 28Ra-induced bone sarcoma. The risk of developing
bone cancer increases with the cumulative radiation dose to the skeleton.

Systemic Intake Cumulative Average Observed Bone Expected Bone
(kBq) Skeletal Dose (Gy) Sarcomas Sarcomas
<3.7 <0.8 0 0.2

3.7-37 0.8-8 2 0.3

37 -370 8-80 15 11

> 370 >80 25 0.5

Data compiled and adapted from multiple epidemiological studies.

Experimental Protocols

Accurate quantification of Radium-228 in biological and environmental samples is crucial for
dose assessment and monitoring. The following sections outline key experimental protocols.

Bioassay for Radium-228 in Urine and Feces

This protocol describes a common method for the determination of 28Ra in excreta samples,
which involves the separation and measurement of its daughter product, Actinium-228 (228Ac).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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